Cas no 14325-24-7 (MANGANESE PHTHALOCYANINE)

• Product Name: MANGANESE PHTHALOCYANINE
• CAS No: 14325-24-7
• MF: C₃₂H₁₆MnN₈
• MW: 567.461093902588
• MDL: MFCD00049821
• CID: 87303
• PubChem ID: 24863669
• Update Time: 2025-06-29

MANGANESE PHTHALOCYANINE Chemical and Physical Properties

Names and Identifiers

• MANGANESE PHTHALOCYANINE
• 31h-phthalocyaninato(2-)-n29,n39,n31,n32]-[29(sp-4-1)-manganes
• Manganese, [29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32]-, (SP-4-1)-
• Manganese,[29H,31H-phthalocyaninato(2(-))-N29,N30,N31,N32](SP-4-1)-
• PHTHALOCYANINE MANGANESE
• PHTHALOCYANINE MANGANESE(II) SALT
• MANGANESE(II) PHTHALOCYANINE
• MANGANESE(Ⅱ) PHTHALOCYANINE
• Phthalocyanine manganese(II)
• MANGANESE(II) PHTHALOCYANINE , PURPLE XTL.
• Manganese(II)phthalocyanine,min.97%
• MANGANESE (II) PHTHALOCYANINE,MIN. 97%
• 14325-24-7
• MFCD00049821
• 2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene;manganese(2+)
• F87462
• mn(pc)

• MDL： MFCD00049821
• Inchi： 1S/C32H16N8.Mn/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-16H;/q-2;+2
• InChI Key： ICIFYHOILPYQKB-UHFFFAOYSA-N
• SMILES： N12[Mn]N3C4N=C5C6C=CC=CC=6C(=N5)N=C1C1C=CC=CC=1C2=NC1=NC(C2C=CC=CC1=2)=NC3=C1C=4C=CC=C1 |c:16,27,39,t:4|

Computed Properties

• Exact Mass: 567.08800
• Monoisotopic Mass: 567.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 1310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 76.2A^2
• Surface Charge: -4
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Melting Point: >300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in pyridine, chloronaphthalene, and conc. sulfuric acid. Insoluble in water.
• PSA: 84.02000
• LogP: 1.46440
• Solubility: Insoluble

MANGANESE PHTHALOCYANINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22
• Safety Term：S22-24/25
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on MANGANESE PHTHALOCYANINE

Manganese Phthalocyanine (CAS No. 14325-24-7): An Overview of Its Properties, Applications, and Recent Research

Manganese Phthalocyanine (CAS No. 14325-24-7) is a versatile compound that has garnered significant attention in various scientific and industrial fields due to its unique chemical structure and properties. This compound belongs to the class of phthalocyanines, which are macrocyclic compounds with a wide range of applications, particularly in catalysis, photovoltaics, and biomedical research.

The molecular structure of Manganese Phthalocyanine consists of a central manganese atom coordinated to a phthalocyanine ligand. The phthalocyanine ring is a large, planar macrocycle composed of four isoindole units linked by nitrogen atoms. This structure provides the compound with exceptional stability and unique electronic properties, making it an attractive material for various advanced applications.

In the field of catalysis, Manganese Phthalocyanine has been extensively studied for its potential as a catalyst in various chemical reactions. Recent research has shown that it can effectively catalyze the oxidation of organic compounds, such as alcohols and alkenes, under mild conditions. This makes it a valuable alternative to traditional metal catalysts, which often require harsh reaction conditions or are expensive to produce.

One of the key advantages of Manganese Phthalocyanine is its ability to mimic the function of natural enzymes. For instance, it has been used as a model for heme-containing enzymes like cytochrome P450, which play crucial roles in biological systems. This property has led to its application in the development of artificial enzymes and enzyme mimics for use in biocatalysis and biotechnology.

In the realm of photovoltaics, Manganese Phthalocyanine has shown promise as a photosensitizer in dye-sensitized solar cells (DSSCs). The compound's strong absorption in the visible light region and its ability to efficiently transfer electrons make it an excellent candidate for improving the performance of DSSCs. Recent studies have demonstrated that incorporating Manganese Phthalocyanine into DSSC architectures can significantly enhance their light-harvesting efficiency and overall energy conversion rates.

Beyond catalysis and photovoltaics, Manganese Phthalocyanine has also found applications in biomedical research. Its photophysical properties make it suitable for use in photodynamic therapy (PDT), a treatment modality that involves the use of light to activate photosensitizers and generate reactive oxygen species (ROS) that can selectively destroy cancer cells. Recent clinical trials have shown promising results in using Manganese Phthalocyanine-based photosensitizers for PDT, particularly in treating superficial cancers such as skin cancer.

In addition to its therapeutic potential, Manganese Phthalocyanine has been explored for its use as a contrast agent in medical imaging techniques such as magnetic resonance imaging (MRI). The compound's paramagnetic properties allow it to enhance the contrast between different tissues, making it useful for diagnosing various medical conditions. Ongoing research is focused on optimizing the formulation and delivery methods of Manganese Phthalocyanine-based contrast agents to improve their efficacy and safety.

The environmental impact of materials used in various applications is an increasingly important consideration. Recent studies have investigated the environmental fate and toxicity of Manganese Phthalocyanine. While initial findings suggest that it is relatively stable and non-toxic under normal conditions, further research is needed to fully understand its long-term environmental impact. Efforts are being made to develop more sustainable synthesis methods and disposal strategies to minimize any potential risks.

In conclusion, Manganese Phthalocyanine (CAS No. 14325-24-7) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an invaluable material for catalysis, photovoltaics, biomedical research, and more. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to technological advancements and scientific discoveries.